2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(3,4-dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C17H16N2OS/c1-12-6-7-15(9-13(12)2)21-11-14-10-17(20)19-8-4-3-5-16(19)18-14/h3-10H,11H2,1-2H3
• InChI Key: MQOBYRIDLJBLGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)SCC2=CC(=O)N3C=CC=CC3=N2)C
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound has been synthesized using different methods and has been found to exhibit various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes involved in cancer cell growth or by inducing apoptosis, the programmed cell death of cancer cells. It may also act by reducing inflammation and oxidative stress in cells.
Biochemical and Physiological Effects:
2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and reduce inflammation and oxidative stress in cells. It has also been found to have low toxicity in normal cells. In vivo studies have shown promising results in reducing tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one in lab experiments is its potential as a fluorescent probe for imaging biological systems. This can allow researchers to study cellular processes in real-time. Another advantage is its low toxicity in normal cells, which makes it a potentially safe compound for use in humans.
One limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy. Another limitation is the lack of understanding of its mechanism of action, which may hinder the development of targeted therapies.

Future Directions

There are several future directions for research on 2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one. One direction is to further investigate its potential as a fluorescent probe for imaging biological systems. Another direction is to study its potential use in combination with other anticancer drugs to enhance their efficacy. Additionally, further studies are needed to fully understand its mechanism of action and develop targeted therapies. Finally, studies are needed to investigate its potential use in humans and its safety and efficacy in clinical trials.
Conclusion:
In conclusion, 2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has potential applications in various areas of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research is needed to fully understand its potential and develop targeted therapies.

Synthesis Methods

The synthesis of 2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been achieved using different methods. One of the most common methods involves the reaction of 3,4-dimethylbenzaldehyde with 2-amino-3-cyanopyridine in the presence of a base, such as potassium carbonate, in a solvent, such as ethanol. The resulting intermediate is then treated with thiophenol to obtain the final product. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

2-[(3,4-Dimethylphenyl)sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one has been found to have potential applications in various areas of scientific research. It has been studied for its anticancer properties, with promising results in inhibiting the growth of cancer cells. It has also been investigated for its anti-inflammatory and antioxidant properties, which may have implications in the treatment of various diseases. Additionally, this compound has been studied for its potential use as a fluorescent probe for imaging biological systems.